Cas no 1863926-94-6 (4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine)

• Product Name: 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine
• CAS No: 1863926-94-6
• MF: C₈H₁₄N₂OS
• MW: 186.274560451508
• CID: 6072883
• PubChem ID: 165619721
• Update Time: 2025-06-08

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine
• 1863926-94-6
• EN300-1851753

• Inchi： 1S/C8H14N2OS/c1-6(9)3-4-7-5-10-8(11-2)12-7/h5-6H,3-4,9H2,1-2H3
• InChI Key： OZZIMQJRZPIMBQ-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CCC(C)N)OC

Computed Properties

• Exact Mass: 186.08268425g/mol
• Monoisotopic Mass: 186.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6): A Comprehensive Overview

4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and amine functionalities, holds potential for a variety of applications, particularly in the development of new therapeutic agents.

The chemical structure of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine is composed of a butane chain with an amine group at the second position and a 2-methoxythiazole ring attached to the fourth carbon. The presence of the thiazole ring, known for its bioactive properties, and the methoxy substituent contribute to the compound's stability and reactivity. These structural features make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have explored the biological activities of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine may have therapeutic potential in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine has also been studied for its neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is believed to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine has been another focus of recent studies. Preliminary data indicate that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, its low toxicity profile in preclinical studies suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine in various therapeutic contexts. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 4-(2-methoxy-1,3-thiazol-5-yl)butan-2-amine (CAS No. 1863926-94-6) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various diseases.